Cas no 189372-86-9 (Butanoic acid, 3-hydroxy-2-methylene-, phenylmethyl ester, (3S)-)

• Product Name: Butanoic acid, 3-hydroxy-2-methylene-, phenylmethyl ester, (3S)-
• CAS No: 189372-86-9
• MF: C₁₂H₁₄O₃
• MW: 206.237763881683
• CID: 1382661
• Update Time: 2024-08-14

Butanoic acid, 3-hydroxy-2-methylene-, phenylmethyl ester, (3S)- Chemical and Physical Properties

Names and Identifiers

• Butanoic acid, 3-hydroxy-2-methylene-, phenylmethyl ester, (3S)-

• Inchi： 1S/C12H14O3/c1-9(10(2)13)12(14)15-8-11-6-4-3-5-7-11/h3-7,10,13H,1,8H2,2H3/t10-/m0/s1
• InChI Key： ZOVHREXCDGXKGE-JTQLQIEISA-N
• SMILES： C(OCC1=CC=CC=C1)(=O)C(=C)[C@@H](O)C

Computed Properties

• Exact Mass: 206.09432

Experimental Properties

• Density: 1.117±0.06 g/cm3(Predicted)
• Boiling Point: 322.5±30.0 °C(Predicted)
• PSA: 46.53
• pka: 13.65±0.20(Predicted)